3-fluoro-N-(4-methylpentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-fluoro-N-(4-methylpentan-2-yl)aniline
• InChI: InChI=1S/C12H18FN/c1-9(2)7-10(3)14-12-6-4-5-11(13)8-12/h4-6,8-10,14H,7H2,1-3H3
• InChI Key: BANKFENRRRMERG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NC1=CC(=CC=C1)F

Description

3-Fluoro-N-(4-methylpentan-2-yl)aniline is a fluorinated aniline derivative featuring a fluorine atom at the 3-position of the aromatic ring and a branched alkylamine substituent (4-methylpentan-2-yl) at the nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-(4-methylpentan-2-yl)aniline typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-fluoroaniline and 4-methylpentan-2-yl chloride.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Reaction Mechanism: The nucleophilic substitution reaction occurs, where the amine group of 3-fluoroaniline attacks the carbon atom of 4-methylpentan-2-yl chloride, resulting in the formation of 3-fluoro-N-(4-methylpentan-2-yl)aniline.

Industrial Production Methods

In an industrial setting, the production of 3-fluoro-N-(4-methylpentan-2-yl)aniline may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of advanced purification techniques, such as recrystallization or chromatography, is common to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-(4-methylpentan-2-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) are employed for nucleophilic aromatic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

3-fluoro-N-(4-methylpentan-2-yl)aniline has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds.

Biology: The compound is used in the study of biological systems, including enzyme interactions and receptor binding studies.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-methylpentan-2-yl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances the compound’s binding affinity and selectivity towards these targets. The compound may inhibit or activate specific pathways, leading to desired biological effects.

Comparison with Similar Compounds

Structural and Substituent Variations

The following table summarizes key structural analogs, highlighting substituent effects, synthesis yields, and spectral properties:

Compound Name	Substituents	Physical State	Yield	Key Spectral Data (¹H NMR)	Application Notes
3-Fluoro-N-(4-methylpentan-2-yl)aniline	3-F, N-(4-methylpentan-2-yl)	Likely oil*	-	Anticipated aromatic δ 6.5–7.5 (complex splitting)	Industrial stabilizers
N-(4-methylpentan-2-yl)aniline (6a)	H, N-(4-methylpentan-2-yl)	Yellow oil	73%	Aromatic δ 7.36–7.28; alkyl δ 1.0–1.5	Parent compound
3-Fluoro-N-(1,1,1-trifluoropropan-2-ylidene)aniline	3-F, N-(CF₃-propan-2-ylidene)	Brown oil	62%	Aromatic δ 7.36–7.28 (m), CF₃ δ 2.02 (s)	Agrochemical intermediate
4-Methanesulfonyl-N-(3-methylpentan-2-yl)aniline	4-SO₂Me, N-(3-methylpentan-2-yl)	-	-	-	Electronic effects study
4-(1H-Indol-2-yl)-N-(4-methylpentan-2-yl)aniline	4-Indole, N-(4-methylpentan-2-yl)	-	-	-	Tire additive alternative

*Inferred from analogs like 6a and III.1.c .

Key Observations:

Fluorine Position and Electronic Effects: The 3-fluoro substitution in the target compound contrasts with 4-fluoro analogs (e.g., 4-fluoro-N-(phenoxypropyl)aniline in ). Compared to the trifluoromethylidene group in III.1.c , the single fluorine in the target compound offers milder electron-withdrawing effects, which may balance lipophilicity and stability in applications.

Alkylamine Substituent :

• The 4-methylpentan-2-yl group introduces steric hindrance, which could reduce nucleophilicity at the nitrogen compared to less-branched analogs (e.g., N-allyl derivatives in ). This branching is analogous to industrial stabilizers like 6PPD alternatives in tire manufacturing .

Spectral Complexity :

• Fluorinated anilines (e.g., ’s 3-fluoro-N-(fluorophenyl)benzamide) exhibit overlapping aromatic signals in ¹H NMR due to scalar coupling with fluorine. The target compound’s 3-fluoro group is expected to cause similar complexities, requiring advanced techniques like 2D NMR for resolution .